Cas no 1346687-52-2 (5-(Thiazol-5-yl)nicotinic acid)
1346687-52-2 structure
Product Name:5-(Thiazol-5-yl)nicotinic acid
CAS No:1346687-52-2
MF:C9H6N2O2S
MW:206.221140384674
CID:1030085
PubChem ID:71303609
Update Time:2025-04-20
5-(Thiazol-5-yl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Thiazol-5-yl)nicotinic acid
- 5-(1,3-thiazol-5-yl)pyridine-3-carboxylic acid
- 1346687-52-2
- 5-(Thiazol-5-yl)nicotinicacid
- DTXSID30745058
-
- Inchi: 1S/C9H6N2O2S/c12-9(13)7-1-6(2-10-3-7)8-4-11-5-14-8/h1-5H,(H,12,13)
- InChI Key: ITXLHSIOBSSRMQ-UHFFFAOYSA-N
- SMILES: S1C=NC=C1C1C=NC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 206.01499861g/mol
- Monoisotopic Mass: 206.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 91.3Ų
5-(Thiazol-5-yl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177756-1g |
5-(thiazol-5-yl)nicotinic acid |
1346687-52-2 | 95% | 1g |
$632 | 2021-08-05 | |
| Chemenu | CM177756-1g |
5-(thiazol-5-yl)nicotinic acid |
1346687-52-2 | 95% | 1g |
$586 | 2023-02-18 | |
| Alichem | A059005171-1g |
5-(Thiazol-5-yl)nicotinic acid |
1346687-52-2 | 95% | 1g |
$598.40 | 2022-04-03 |
5-(Thiazol-5-yl)nicotinic acid Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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